Cas no 2091457-35-9 (1H-1,2,3-Triazole-5-methanol, 4-(2-pyrrolidinyl)-)

• Product Name: 1H-1,2,3-Triazole-5-methanol, 4-(2-pyrrolidinyl)-
• CAS No: 2091457-35-9
• MF: C₇H₁₂N₄O
• MW: 168.196380615234
• CID: 5254718
• Update Time: 2025-10-29

1H-1,2,3-Triazole-5-methanol, 4-(2-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-5-methanol, 4-(2-pyrrolidinyl)-

• Inchi： 1S/C7H12N4O/c12-4-6-7(10-11-9-6)5-2-1-3-8-5/h5,8,12H,1-4H2,(H,9,10,11)
• InChI Key： XVPLDGDIHFTPMP-UHFFFAOYSA-N
• SMILES： N1C(CO)=C(C2CCCN2)N=N1

Additional information on 1H-1,2,3-Triazole-5-methanol, 4-(2-pyrrolidinyl)-

Recent Advances in the Study of 1H-1,2,3-Triazole-5-methanol, 4-(2-pyrrolidinyl)- (CAS: 2091457-35-9): A Promising Scaffold in Medicinal Chemistry

The compound 1H-1,2,3-Triazole-5-methanol, 4-(2-pyrrolidinyl)- (CAS: 2091457-35-9) has recently emerged as a significant focus in medicinal chemistry due to its versatile pharmacological properties and potential applications in drug discovery. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activities, and therapeutic potential. The triazole-pyrrolidine scaffold is particularly noteworthy for its role in modulating key biological targets, making it a valuable candidate for further investigation.

Recent studies have demonstrated that 1H-1,2,3-Triazole-5-methanol, 4-(2-pyrrolidinyl)- exhibits notable inhibitory effects on enzymes such as kinases and proteases, which are critical in diseases like cancer and neurodegenerative disorders. A 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of this compound showed high selectivity for cyclin-dependent kinases (CDKs), with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for developing novel anticancer agents.

In addition to its kinase inhibitory activity, this compound has also been explored for its antimicrobial properties. A recent ACS Infectious Diseases publication reported that 1H-1,2,3-Triazole-5-methanol, 4-(2-pyrrolidinyl)- derivatives displayed broad-spectrum activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The mechanism of action involves disruption of bacterial cell wall synthesis, as confirmed through molecular docking studies and in vitro assays.

The synthetic accessibility of this scaffold further enhances its appeal. A 2024 Organic Letters paper detailed a novel, high-yield synthetic route using click chemistry, which significantly improves the scalability of production. This advancement addresses previous challenges related to low yields and complex purification steps, paving the way for large-scale applications in drug development.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 1H-1,2,3-Triazole-5-methanol, 4-(2-pyrrolidinyl)- derivatives. Current research is focused on structural modifications to enhance bioavailability and reduce off-target effects. Collaborative efforts between academic and industrial researchers are underway to accelerate the translation of these findings into clinical candidates.

In conclusion, 1H-1,2,3-Triazole-5-methanol, 4-(2-pyrrolidinyl)- (CAS: 2091457-35-9) represents a highly promising scaffold in medicinal chemistry, with demonstrated efficacy across multiple therapeutic areas. Continued research into its mechanisms and optimization will be critical for realizing its full potential in drug discovery and development.